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Compound of Interest

Compound Name: 0414

Cat. No.: B12387347

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of 0414 (Oct4-
inducing Compound 4), a chemical compound utilized in regenerative medicine and
rejuvenation research.[1][2] While O4l4 is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), this document outlines rigorous best practices to
ensure the highest standards of laboratory safety and operational integrity.[3] Adherence to
these procedures will minimize risk and establish a safe, efficient workflow.

Compound Identification and Properties

A clear understanding of the compound's properties is foundational to safe handling.
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Property Value Source

. 4-(1,1-dimethylethyl)-N-(2,3-
Chemical Name _ _ _ [4]
dimethylphenyl)-2-thiazolamine

Oct4-inducing Compound 4,

Synonyms o414 [4][5]

CAS Number 412008-21-0 [L][2][4115]16]
Molecular Formula C1sH20N2S [11[4]
Molecular Weight 260.4 g/mol [11[4]

Form Solid [1]

DMSO: 1-10 mg/mL (Sparingly
Solubility soluble)Acetonitrile: 0.1-1 [4107]
mg/mL (Slightly soluble)

Store at -20°C for long-term
(months to years) or 0-4°C for

Storage [21[51[7]
short-term (days to weeks).

Keep dry and in the dark.

Personal Protective Equipment (PPE)

While 0414 is not classified as hazardous, a proactive approach to safety mandates the use of
standard laboratory PPE to prevent any potential for contamination or exposure.[3] This is
especially critical in a research environment where the long-term effects of novel compounds
may not be fully understood.
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PPE Category Item Specification & Rationale

Provides a barrier against skin
contact. Powder-free gloves
are recommended to avoid
Hand Protection Nitrile Gloves (Powder-Free) contamination of the work
area.[6] Double-gloving can be
considered for sensitive

procedures.

Protects eyes from potential
) Safety Goggles or Safety splashes or airborne
Eye Protection o ) _ _ o
Glasses with Side Shields particulates during weighing

and dissolution.[8]

Prevents contamination of
Body Protection Laboratory Coat personal clothing and protects
the skin.

As a non-volatile solid, O414
poses a low inhalation risk.[9]
However, if procedures could

Respiratory Protection Not generally required generate dust (e.g., extensive
grinding), weighing should be
performed in a chemical fume
hood.

Operational Plan: Handling and Stock Solution
Preparation

This section provides a step-by-step protocol for a common laboratory procedure: the
preparation of a stock solution. This process requires precision and adherence to safety
protocols to ensure both accuracy and user protection.

Objective: To accurately prepare a 10 mM stock solution of 0414 in DMSO.

Materials:
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e 04I4 solid compound

¢ Dimethyl sulfoxide (DMSOQO), anhydrous

e Analytical balance

» Weighing paper or boat

e Spatula

o Appropriate volumetric flask (e.g., 1 mL, 5 mL, or 10 mL Class A)[10]

» Pipettes and sterile, filtered tips

» Vortex mixer

» Properly labeled, sterile microcentrifuge tubes or vials for storage

Experimental Protocol:

e Pre-Procedure Safety Check:
o Don all required PPE: lab coat, safety goggles, and nitrile gloves.
o Ensure the work area (e.g., benchtop, chemical fume hood) is clean and uncluttered.
o Confirm the analytical balance is level and calibrated.[10]

o Calculating Required Mass:

o Determine the required mass of 0414 using the formula: Mass (g) = Desired Concentration
(mol/L) x Volume (L) x Molecular Weight ( g/mol ).

o Fora 10 mM (0.010 mol/L) stock in 1 mL (0.001 L):
» Mass =0.010 mol/L * 0.001 L * 260.4 g/mol = 0.002604 g = 2.604 mg.

e Weighing the Compound:
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o Place a clean weighing boat on the analytical balance and tare (zero) the scale.[11]

o Carefully use a clean spatula to weigh out the calculated mass of O414. To minimize the
generation of airborne dust, perform this step gently. If concerned about dust, perform this
step in a chemical fume hood.[9]

o Record the exact mass weighed. It is more important to know the exact concentration than
to hit an exact target mass.[10]

 Dissolution:
o Carefully transfer the weighed 0414 powder into the appropriate volumetric flask.
o Using a pipette, add approximately half of the final desired volume of DMSO to the flask.

o Gently swirl the flask or use a vortex mixer at a low setting until the solid is completely
dissolved. O4l4 is sparingly soluble in DMSO, so this may take some time.[4][7]

e Final Volume Adjustment:

o Once the solute is fully dissolved, add DMSO until the bottom of the meniscus reaches the
calibration mark on the volumetric flask.[11][12]

o Cap the flask and invert it several times (at least 10) to ensure the solution is
homogeneous.[11]

 Aliquoting and Storage:

o Dispense the stock solution into clearly labeled, sterile, and tightly sealed cryovials or
microcentrifuge tubes.

o Label each aliquot with the compound name (0414), exact concentration, solvent (DMSO),
date of preparation, and your initials.

o Store the aliquots at -20°C for long-term stability.[2][7] Avoid repeated freeze-thaw cycles.

Spill and Disposal Plan
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Even with non-hazardous materials, established procedures for spills and waste are crucial for
maintaining a safe and compliant laboratory environment.

Spill Response:

In the event of a small spill of solid O4l14:

o Alert Colleagues: Notify others in the immediate area.

o Containment: No special containment is required for a small solid spill. Avoid actions that
could make the powder airborne.[3]

o Cleanup:

[e]

Wear your standard PPE (gloves, lab coat, goggles).

o

Gently sweep the solid material using a brush and dustpan or a plastic scoop and place it
into a sealable plastic bag.[3][7]

(¢]

Wipe the spill area with a damp paper towel.

[¢]

Place the damp paper towel and any contaminated cleaning materials into the same
sealable bag.

» Disposal: Dispose of the sealed bag as non-hazardous solid chemical waste according to
your institution's guidelines.

Disposal Plan:

e Unused Solid Compound: Unwanted 0414 solid should be disposed of as non-hazardous
chemical waste. It should be placed in a clearly labeled, sealed container and disposed of
through your institution's chemical waste program. Do not place it in the regular trash unless
explicitly permitted by your institution's safety office.[1][2]

» Contaminated Labware: Disposable items (e.g., pipette tips, weighing boats, gloves) that
come into contact with 0414 should be collected in a designated solid waste container and
disposed of according to institutional policy for non-hazardous lab waste.
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e Liquid Waste (DMSO solution): Solutions of 0414 in DMSO should be collected as chemical
waste. Do not pour down the drain.[13] Collect in a designated, labeled, and sealed waste
container that is compatible with organic solvents. Follow your institution's guidelines for
hazardous waste disposal, as the solvent (DMSO) dictates the disposal method.

Workflow and Logic Diagram

The following diagram illustrates the complete, safe handling workflow for 0414, from initial
receipt to final disposal.
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Caption: Workflow for the safe handling of 0414 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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